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Compound of Interest

2-Phenyl-2-(phenylamino)ethan-1-
Compound Name: |
o

Cat. No.: B12317104

Get Quote

Executive Summary

2-Anilino-2-phenylethanol (IUPAC: 2-phenyl-2-(phenylamino)ethan-1-ol) is a vicinal amino
alcohol featuring a secondary amine and a primary alcohol. It serves as a privileged scaffold in
medicinal chemistry, acting as a precursor to chiral oxazolidinones, imidazoles, and as a ligand

in asymmetric catalysis. Its structural integrity relies on the regioselective opening of styrene
oxide, where the nucleophilic attack occurs at the benzylic position, controlled by steric and

electronic factors.
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Property Data
IUPAC Name 2-Phenyl-2-(phenylamino)ethan-1-ol
CAS Registry 13891-02-6

Molecular Formula

Molecular Weight 213.28 g/mol

Chiral Center C2 (Benzylic position)

Key Functionality -Amino Alcohol (1,2-amino alcohol)

Molecular Architecture & Stereochemistry
Connectivity and Regioisomerism

The molecule consists of an ethanol backbone substituted at the C2 position with both a phenyl
ring and an anilino (

) group. This specific connectivity distinguishes it from its regioisomer, 2-anilino-1-
phenylethanol, where the phenyl group is on C1 (the carbinol carbon).

e 2-Anilino-2-phenylethanol (Target):
e 2-Anilino-1-phenylethanol (Isomer):

The "2-anilino-2-phenyl" structure is thermodynamically accessible via Lewis acid-catalyzed
ring opening of styrene oxide, which directs the nucleophile (aniline) to the more substituted
benzylic carbon due to the stabilization of the developing positive charge in the transition state.

Conformational Analysis

The vicinal arrangement of the hydroxyl (-OH) and amino (-NHPh) groups allows for the
formation of an intramolecular hydrogen bond. This interaction creates a pseudo-5-membered
ring conformation, which significantly influences the molecule's reactivity and spectroscopic
properties.

e H-Bond Donor: Hydroxyl group (or Amine, depending on solvent/pH).
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e H-Bond Acceptor: Amine nitrogen (or Hydroxyl oxygen).

o Consequence: This pre-organization makes the molecule an excellent bidentate ligand for
metal coordination (e.g., in Zn or Cu catalysis).

Synthesis & Experimental Protocol
Reaction Pathway: Regioselective Aminolysis

The synthesis involves the nucleophilic ring-opening of styrene oxide by aniline. While
uncatalyzed reactions often yield mixtures favoring the terminal attack (sterically less hindered),
the use of a Lewis acid catalyst reverses this selectivity to favor the benzylic attack.
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Figure 1: Regioselective synthesis pathway. Lewis acid catalysis promotes attack at the
benzylic position.

Detailed Protocol (Self-Validating)

Objective: Synthesis of 2-anilino-2-phenylethanol via Lewis Acid Catalysis.
Reagents:

o Styrene Oxide (1.0 equiv)[1][2]

 Aniline (1.0 equiv)[1][2]

o Catalyst: Zinc Perchlorate Hexahydrate (

) (5 mol%) or Sulfated Tin Oxide.
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e Solvent: Acetonitrile or Solvent-free.
Step-by-Step Methodology:

e Preparation: In a dry round-bottom flask, dissolve 10 mmol of styrene oxide and 10 mmol of
aniline in 15 mL of acetonitrile.

o Catalysis: Add 0.5 mmol (5 mol%) of the Zinc catalyst.
o Reaction: Stir the mixture at room temperature (

) for 4—6 hours.

o Validation Point: Monitor via TLC (Silica gel, Hexane:EtOAc 3:1). The epoxide spot (

) should disappear, and a new polar spot (Product,

) should appear.
e Quench & Workup: Dilute with ethyl acetate (30 mL) and wash with water (

mL) to remove the catalyst.

 Purification: Dry the organic layer over

, concentrate in vacuo. Purify the residue via column chromatography (Silica gel) or
recrystallization from ethanol/hexane to obtain the pure solid.

Spectroscopic Characterization

To confirm the structure and distinguish it from the regioisomer, NMR spectroscopy is the
definitive tool. The chemical shift of the methine proton is diagnostic.

Diagnostic NMR Data
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Differentiation Rule:

e 2-Anilino-2-phenylethanol: The benzylic proton is attached to Nitrogen. It typically appears

upfield relative to an oxygen-substituted benzylic proton.

e 2-Anilino-1-phenylethanol: The benzylic proton is attached to Oxygen. It appears further

downfield (
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ppm) due to the higher electronegativity of oxygen.

Applications in Drug Development

The 2-anilino-2-phenylethanol scaffold is a versatile building block:

o Oxazolidinone Synthesis: Reaction with phosgene or carbonyldiimidazole (CDI) yields 3,4-
diphenyloxazolidin-2-one, a core structure in antimicrobial agents (e.g., Linezolid analogs).

» Chiral Auxiliaries: The enantiopure form (derived from chiral styrene oxide) is used to induce
stereoselectivity in alkylation and reduction reactions.

o Heterocyclic Chemistry: Cyclization with aldehydes leads to oxazolidines, which are
precursors to various alkaloids.

2-Anilino-2-phenylethanol

+ Phosgene/CDI + Metal Salts

Oxazolidinones Chiral Ligands Imidazoles
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Figure 2: Downstream applications of the 2-anilino-2-phenylethanol scaffold.
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» Oxazolidinone Derivatization:RSC Advances. "Synthesis of 3,4-diphenyloxazolidin-2-one
from 2-anilino-2-phenylethanol.”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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